Rapid synthesis of self-propelled tubular micromotors for “ON–OFF” fluorescent detection of explosives†
Chemical Communications Pub Date: 2021-09-18 DOI: 10.1039/D1CC03899K
Abstract
We report a rapid strategy to construct self-propelled functional tubular micromotors. Based on the established strategy, magnetic covalent-organic-framework-functionalized micromotors were fabricated to implement sensing of explosives in water. Such micromotors can complete fluorescent “On–Off” detection of trace explosive 2,4,6-trinitrophenol within 10 min.
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